Cas no 445492-11-5 (2-Propynoicacid, 3-(5-ethoxy-3-pyridinyl)-, ethyl ester)

• Product Name: 2-Propynoicacid, 3-(5-ethoxy-3-pyridinyl)-, ethyl ester
• CAS No: 445492-11-5
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 327638
• Update Time: 2024-01-28

2-Propynoicacid, 3-(5-ethoxy-3-pyridinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoicacid, 3-(5-ethoxy-3-pyridinyl)-, ethyl ester
• 2-Propynoicacid,3-(5-ethoxy-3-pyridinyl)-,ethylester(9CI)

• Inchi： 1S/C12H13NO3/c1-3-15-11-7-10(8-13-9-11)5-6-12(14)16-4-2/h7-9H,3-4H2,1-2H3
• InChI Key： BLLHVPCXKKQQKO-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C#CC1=CC(OCC)=CN=C1

Computed Properties

• Exact Mass: 219.09
• Monoisotopic Mass: 219.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4A^2